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Compound of Interest

Compound Name: EC144

Cat. No.: B1671070

For Researchers, Scientists, and Drug Development Professionals

Introduction

EC144 is a potent and selective second-generation inhibitor of Heat Shock Protein 90 (Hsp90),
a molecular chaperone crucial for the stability and function of numerous client proteins involved
in cell growth, survival, and signaling.[1] With a high binding affinity (Ki = 0.2 nM and I1Cso = 1.1
nM), EC144 effectively induces the degradation of Hsp90 client proteins, such as Her-2 in
breast cancer cells (ECso = 14 nM), leading to the inhibition of tumor growth.[1] Its oral
availability and ability to penetrate the brain make it a valuable tool for in vitro and in vivo
studies in cancer biology and other therapeutic areas. These application notes provide a
detailed protocol for the preparation of a stock solution of EC144 for use in cell culture
experiments.

Quantitative Data Summary

For ease of use and accurate preparation, the key quantitative data for EC144 are summarized
in the table below.
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Property Value Reference(s)
Molecular Weight (M.Wt) 413.9 g/mol [2]

Formula C21H24CINsO2 [2]

Purity >98% [2]

Solubility in DMSO Up to 100 mM

Solubility in Ethanol Upto5mM

CAS Number 911397-80-3 [2]

Experimental Protocols
Materials

EC144 powder (=98% purity)

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Sterile microcentrifuge tubes or cryovials

Sterile serological pipettes and pipette tips

Vortex mixer

Calibrated analytical balance

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM EC144 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of EC144 in DMSO. This

concentration is a convenient starting point for subsequent dilutions to working concentrations

for various cell culture assays.

Pre-dissolution Preparation:

o Bring the vial of EC144 powder and the DMSO to room temperature.
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o Ensure all work is performed in a sterile environment, such as a laminar flow hood, to
maintain the sterility of the stock solution.

e Weighing the EC144 Powder:
o Tare a sterile microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh the desired amount of EC144 powder. For example, to prepare 1 mL of a
10 mM stock solution, weigh out 4.14 mg of EC144.

» Calculation:
» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (mg) = 10 mmol/L x 0.001 L x 413.9 g/mol x 1000 mg/g = 4.139 mg
e Dissolving the EC144:

o Add the appropriate volume of sterile DMSO to the microcentrifuge tube containing the
weighed EC144 powder. To prepare 1 mL of a 10 mM solution, add 1 mL of DMSO.

o Cap the tube tightly and vortex thoroughly until the powder is completely dissolved.
Visually inspect the solution to ensure there are no visible particles.

 Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, it is
recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-20
pL) in sterile cryovials.

o Store the aliquots at -20°C for long-term storage.[2] A stock solution in DMSO is stable for
at least 6 months at -20°C.[2][3] For short-term storage (up to 2 weeks), the solution can
be kept at 4°C.[3]

Visualization of Experimental Workflow and

Signaling Pathway
EC144 Stock Solution Preparation Workflow
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Caption: Workflow for preparing EC144 stock solution.

Hsp90 Inhibition and Downstream Signaling

EC144 exerts its biological effects by inhibiting Hsp90, which leads to the proteasomal
degradation of its client proteins. One such critical client protein is the receptor tyrosine kinase
Her-2 (also known as ErbB2). The following diagram illustrates this mechanism of action.
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Caption: EC144 inhibits Hsp90, leading to Her-2 degradation.

Conclusion

This document provides a comprehensive guide for the preparation of EC144 stock solutions

for cell culture applications. Adherence to this protocol will ensure the accurate and sterile

preparation of this potent Hsp90 inhibitor, facilitating reproducible experimental results in the

investigation of Hsp90-dependent signaling pathways and their roles in disease. Always consult

the batch-specific information on the product vial and Certificate of Analysis for the most

accurate molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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